N-(3-bromophenyl)-2,3-dichlorobenzamide

• IUPAC Name: N-(3-bromophenyl)-2,3-dichlorobenzamide
• InChI: InChI=1S/C13H8BrCl2NO/c14-8-3-1-4-9(7-8)17-13(18)10-5-2-6-11(15)12(10)16/h1-7H,(H,17,18)
• InChI Key: CXDYIBDTYLMZLJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Br)NC(=O)C2=C(C(=CC=C2)Cl)Cl
• Molecular Formula: C13H8BrCl2NO
• Molecular Weight: 345.0 g/mol

Description

N-(3-bromophenyl)-2,3-dichlorobenzamide, also known as BDCRB, is a chemical compound with potential applications in scientific research. This compound has been shown to have an inhibitory effect on the growth of various microorganisms, making it a promising candidate for use in the development of new antibiotics. In

Scientific Research Applications

N-(3-bromophenyl)-2,3-dichlorobenzamide has been found to have potent antimicrobial activity against a variety of microorganisms, including bacteria, fungi, and protozoa. This makes it a promising candidate for use in the development of new antibiotics. Additionally, N-(3-bromophenyl)-2,3-dichlorobenzamide has been shown to have antitumor activity, making it a potential candidate for use in cancer treatment.

Mechanism of Action

The mechanism of action of N-(3-bromophenyl)-2,3-dichlorobenzamide involves the inhibition of DNA synthesis in microorganisms. Specifically, N-(3-bromophenyl)-2,3-dichlorobenzamide inhibits the activity of DNA gyrase and topoisomerase IV, two enzymes that are essential for DNA replication and cell division. By inhibiting these enzymes, N-(3-bromophenyl)-2,3-dichlorobenzamide prevents the growth and proliferation of microorganisms.
Biochemical and Physiological Effects
N-(3-bromophenyl)-2,3-dichlorobenzamide has been shown to have minimal toxicity in mammalian cells, making it a promising candidate for use in the development of new antibiotics. Additionally, N-(3-bromophenyl)-2,3-dichlorobenzamide has been found to have antioxidant activity, which may have potential applications in the treatment of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3-bromophenyl)-2,3-dichlorobenzamide in lab experiments is its potent antimicrobial activity against a variety of microorganisms. Additionally, N-(3-bromophenyl)-2,3-dichlorobenzamide has minimal toxicity in mammalian cells, making it a safer alternative to other antimicrobial agents. However, one limitation of using N-(3-bromophenyl)-2,3-dichlorobenzamide in lab experiments is its limited solubility in water, which may affect its efficacy in certain applications.

Future Directions

There are many potential future directions for research on N-(3-bromophenyl)-2,3-dichlorobenzamide. One area of interest is the development of new antibiotics based on the structure of N-(3-bromophenyl)-2,3-dichlorobenzamide. Additionally, further research is needed to fully understand the mechanism of action of N-(3-bromophenyl)-2,3-dichlorobenzamide and its potential applications in the treatment of cancer and oxidative stress-related diseases. Finally, studies on the pharmacokinetics and pharmacodynamics of N-(3-bromophenyl)-2,3-dichlorobenzamide may help to optimize its use in clinical settings.

Synthesis Methods

The synthesis of N-(3-bromophenyl)-2,3-dichlorobenzamide involves the reaction of 3-bromobenzoyl chloride with 2,3-dichloroaniline in the presence of a base such as triethylamine. The resulting product is then purified through recrystallization to obtain pure N-(3-bromophenyl)-2,3-dichlorobenzamide.